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Compound of Interest

Compound Name: (S)-Metalaxyl

Cat. No.: B3416261 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the optimal use of (S)-Metalaxyl (also known

as Mefenoxam), a systemic fungicide targeting oomycete pathogens. This resource includes

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and quantitative data to ensure maximum efficacy in your experiments.

Troubleshooting Guide
This guide addresses common issues encountered during the application of (S)-Metalaxyl.
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Issue Possible Cause(s) Troubleshooting Steps

Reduced or No Efficacy

1. Pathogen Resistance: The

target oomycete population

may have developed

resistance to phenylamide

fungicides.

- Rotate Fungicides: Alternate

or tank-mix (S)-Metalaxyl with

fungicides from a different

FRAC group.[1] - Confirm

Resistance: Conduct an in

vitro efficacy test with the

target pathogen to confirm

resistance. - Scouting and

Monitoring: Regularly monitor

treated areas to detect early

signs of resistance.

2. Improper Application Timing:

Application was not

preventative or occurred after

the pathogen was well-

established.

- Preventative Application:

Apply (S)-Metalaxyl before

disease symptoms appear,

especially when environmental

conditions favor pathogen

development.[2] - Growth

Stage: Apply at the correct

crop growth stage for optimal

uptake and translocation.

3. Inadequate Coverage: The

spray did not sufficiently cover

the target plant tissues.

- Increase Water Volume: Use

sufficient water volume to

ensure thorough coverage of

foliage and root zones.[3] -

Calibrate Sprayer: Ensure your

sprayer is properly calibrated

to deliver the intended volume

and droplet size. - Nozzle

Selection: Use appropriate

nozzles to achieve the desired

spray pattern and droplet size.

4. Environmental Factors:

Heavy rainfall shortly after

- Rainfastness: Allow sufficient

drying time before expected

rainfall. - Optimal Conditions:
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application, or application in

hot, dry conditions.

Apply during cooler parts of

the day, such as early morning,

to minimize evaporation and

drift.[3]

Phytotoxicity Symptoms (e.g.,

yellowing of leaves)

1. High Application Rate:

Exceeding the recommended

application rate for the specific

crop.

- Consult Product Label:

Strictly adhere to the

application rates specified on

the product label for your

target crop.[4] - Calibrate

Equipment: Ensure accurate

calibration of application

equipment to avoid over-

application.

2. Crop Sensitivity: The crop or

cultivar may be particularly

sensitive to (S)-Metalaxyl.

- Test on Small Area: Before

treating a large area, test the

spray on a small number of

plants and observe for any

adverse effects. - (S)-Isomer

Purity: Note that the

phytotoxicity of metalaxyl has

been primarily attributed to the

S+ isomer. Using a product

with a higher concentration of

the R-isomer ((S)-Metalaxyl or

Mefenoxam) can reduce the

risk.

3. Tank Mix Incompatibility:

Incompatibility with other

pesticides or adjuvants in the

tank mix.

- Check Compatibility: Before

tank-mixing, perform a jar test

to check for physical

compatibility. - Follow Label

Instructions: Adhere to the

tank-mixing guidelines

provided on the product label.

[4]
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Spray Drift

1. Environmental Conditions:

Application during windy

conditions.

- Monitor Wind Speed: Avoid

spraying when wind speeds

are high. - Application Timing:

Spray during calmer periods,

typically in the early morning.

2. Incorrect Nozzle

Type/Pressure: Using nozzles

that produce fine droplets at

high pressure.

- Select Low-Drift Nozzles: Use

nozzles designed to produce

larger, heavier droplets. -

Optimize Pressure: Operate

the sprayer at the lower end of

the recommended pressure

range.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of (S)-Metalaxyl?

A1: (S)-Metalaxyl is a phenylamide fungicide that specifically inhibits ribosomal RNA (rRNA)

synthesis in oomycetes. It targets and inhibits the activity of RNA polymerase I, an enzyme

essential for the transcription of rRNA genes. This disruption of rRNA synthesis ultimately halts

protein production, leading to the inhibition of mycelial growth and sporulation.

Q2: What is the difference between Metalaxyl and (S)-Metalaxyl (Mefenoxam)?

A2: Metalaxyl is a racemic mixture of two isomers: the R-isomer and the S-isomer. The R-

isomer, known as (S)-Metalaxyl or Mefenoxam, is the more biologically active of the two.[2] As

a result, products containing (S)-Metalaxyl can be used at lower application rates while

achieving the same or better efficacy. The S-isomer has been associated with a higher

potential for phytotoxicity.

Q3: How systemic is (S)-Metalaxyl?

A3: (S)-Metalaxyl is highly systemic and is readily absorbed by the plant's roots, stems, and

leaves. It is primarily translocated upwards (acropetally) through the xylem, providing protection

to new growth.
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Q4: What are the best environmental conditions for applying (S)-Metalaxyl?

A4: For foliar applications, it is best to spray in the early morning when temperatures are cooler

and humidity is higher to reduce evaporation and drift.[3] Avoid applying when rain is imminent

to allow the product to dry on the plant surface. For soil applications, rainfall or irrigation after

application is necessary to move the fungicide into the root zone.[4]

Q5: How can I manage the risk of pathogen resistance to (S)-Metalaxyl?

A5: To mitigate the risk of resistance, it is crucial to implement a resistance management

strategy. This includes rotating or tank-mixing (S)-Metalaxyl with fungicides that have different

modes of action (i.e., from different FRAC groups).[1] Avoid relying solely on (S)-Metalaxyl for

disease control throughout a growing season.

Quantitative Data: Application Rates
The following tables provide recommended application rates for (S)-Metalaxyl (Mefenoxam) for

various crops. Note: These are general guidelines. Always consult the specific product label for

detailed instructions, as rates may vary by formulation and local regulations.

Vegetable Crops
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Crop
Target

Disease(s)

Application

Rate

(Product/Acre)

Spray Volume

(Gallons/Acre)

Application

Frequency &

Remarks

Potatoes

Late Blight

(Phytophthora

infestans), Pink

Rot, Pythium

Leak

1.0 - 2.0 pints

20 - 150

(ground), 3 - 10

(aerial)

Apply

preventatively.

For foliar

applications,

begin when

conditions are

favorable for

disease

development and

continue on a 14-

day interval. For

soil-borne

diseases, apply

at planting.[2][3]

Tomatoes

Late Blight

(Phytophthora

infestans),

Buckeye Rot

1.0 - 2.0 pints

20 - 150

(ground), 3 - 10

(aerial)

Begin

applications

when conditions

favor disease

and continue on

a 7-14 day

interval.[2][3]

Leafy Vegetables Downy Mildew 0.5 - 1.0 pint

20 - 150

(ground), 3 - 10

(aerial)

Apply

preventatively

and continue on

a 10-14 day

interval.

Cucurbits

Downy Mildew

(Pseudoperonos

pora cubensis),

Phytophthora

Blight

1.0 - 2.0 pints

20 - 150

(ground), 3 - 10

(aerial)

Initiate sprays

when conditions

are favorable for

disease and

continue every 7-

14 days.
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Fruit Crops

Crop
Target

Disease(s)

Application

Rate

(Product/Acre)

Spray Volume

(Gallons/Acre)

Application

Frequency &

Remarks

Grapes

Downy Mildew

(Plasmopara

viticola)

1.0 - 2.0 pints 20 - 150 (ground)

Apply before

flowering and

continue through

the growing

season at 10-14

day intervals.

Limit to a

maximum of two

applications per

season to

manage

resistance.[2]

Citrus

Phytophthora

Root Rot,

Gummosis

2.0 gallons

(broadcast) or

drench

Sufficient for

thorough

coverage

For soil

applications,

apply in spring

and fall. For

drench

applications, mix

1 quart per 100

gallons of water.

[4]

Berries
Phytophthora

Root Rot
1.0 - 2.0 pints

Sufficient for

thorough

coverage

Apply as a soil

drench or

banded spray in

the spring and

fall.

Turfgrass
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Application Site
Target

Disease(s)

Application

Rate (fl

oz/1,000 sq ft)

Spray Volume

(Gallons/1,000

sq ft)

Application

Frequency &

Remarks

Golf Courses,

Lawns, Sod

Farms

Pythium Blight,

Pythium Root

Rot

0.49 - 0.98 1 - 5

Apply

preventatively

when conditions

are favorable for

disease. Re-

apply at 10-21

day intervals as

needed. For new

seedings, apply

immediately after

seeding.[5]

Established Turf
Yellow Tuft,

Downy Mildew
0.49 - 0.98 1 - 5

Apply as a

preventative

measure in

spring and fall.

Experimental Protocols
In Vitro Efficacy Testing of (S)-Metalaxyl Against
Phytophthora spp.
Objective: To determine the effective concentration (EC₅₀) of (S)-Metalaxyl required to inhibit

the mycelial growth of a Phytophthora isolate.

Methodology:

Media Preparation: Prepare a suitable growth medium, such as V8 juice agar or cornmeal

agar. Autoclave and cool to approximately 50°C.

Fungicide Stock Solution: Prepare a stock solution of (S)-Metalaxyl in a suitable solvent

(e.g., sterile distilled water or dimethyl sulfoxide, depending on the formulation).
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Serial Dilutions: Create a series of dilutions from the stock solution to achieve the desired

final concentrations in the agar plates (e.g., 0, 0.01, 0.1, 1, 10, 100 µg/mL).

Poisoned Food Technique: Add the appropriate volume of each fungicide dilution to the

molten agar to achieve the target concentrations. Pour the amended agar into sterile Petri

dishes. Include a control set of plates with no fungicide.[6]

Inoculation: From a actively growing culture of the Phytophthora isolate, cut 5 mm mycelial

plugs from the leading edge of the colony. Place one plug in the center of each agar plate.[7]

Incubation: Incubate the plates in the dark at the optimal growth temperature for the

Phytophthora species (typically 20-25°C).

Data Collection: Measure the radial growth of the mycelial colony in two perpendicular

directions at regular intervals (e.g., every 24 hours) until the colony in the control plates

reaches the edge of the dish.

Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration

relative to the control. Use probit analysis or a similar statistical method to determine the

EC₅₀ value.

Field Efficacy Trial for Foliar Application of (S)-Metalaxyl
Objective: To evaluate the efficacy of (S)-Metalaxyl in controlling a target foliar disease (e.g.,

late blight on tomatoes) under field conditions.

Methodology:

Experimental Design: Use a randomized complete block design (RCBD) with a minimum of

four replications.[8] Each block should contain all treatments, including an untreated control

and a standard commercial fungicide for comparison.

Plot Establishment: Establish plots of a suitable size for the crop and application equipment.

Ensure there are buffer zones between plots to minimize spray drift.

Treatment Application:

Calibrate the sprayer to deliver the desired spray volume and pressure.
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Apply the treatments at the recommended rates and timings based on the product label

and disease forecasting models.

Ensure uniform coverage of the plant foliage.

Inoculation (if necessary): If natural disease pressure is low, artificial inoculation with the

target pathogen may be necessary to ensure a valid trial.

Data Collection:

Assess disease severity at regular intervals using a standardized rating scale (e.g.,

percentage of leaf area affected).

Collect yield data at the end of the trial.

Statistical Analysis:

Analyze the disease severity and yield data using Analysis of Variance (ANOVA)

appropriate for an RCBD.

Use a mean separation test (e.g., Tukey's HSD) to compare the treatment means.

Visualizations
Signaling Pathway of (S)-Metalaxyl in Oomycetes
Caption: Mode of action of (S)-Metalaxyl in inhibiting oomycete growth.

Experimental Workflow for In Vitro Efficacy Testing
Caption: Workflow for determining the in vitro efficacy of (S)-Metalaxyl.

Troubleshooting Logic for Reduced Efficacy
Caption: Logical flow for troubleshooting reduced (S)-Metalaxyl efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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